1-[3-(4-methoxyphenyl)propanoyl]-4-(2-methylpyridin-4-yl)-1,4-diazepane

• IUPAC Name: 3-(4-methoxyphenyl)-1-[4-(2-methylpyridin-4-yl)-1,4-diazepan-1-yl]propan-1-one
• InChI: InChI=1S/C21H27N3O2/c1-17-16-19(10-11-22-17)23-12-3-13-24(15-14-23)21(25)9-6-18-4-7-20(26-2)8-5-18/h4-5,7-8,10-11,16H,3,6,9,12-15H2,1-2H3
• InChI Key: NSRUZPJVEBHLRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2CCCN(CC2)C(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

1-[3-(4-methoxyphenyl)propanoyl]-4-(2-methylpyridin-4-yl)-1,4-diazepane is a chemical compound that belongs to the class of diazepanes. It is also known as MPDPV and is a designer drug that has gained popularity in recent years. The compound has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 1-[3-(4-methoxyphenyl)propanoyl]-4-(2-methylpyridin-4-yl)-1,4-diazepane involves the inhibition of dopamine reuptake. The compound binds to the dopamine transporter and prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can result in increased dopamine signaling and potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. It has been shown to have reinforcing effects similar to other drugs of abuse, which suggests that it may have potential for abuse and addiction. The compound has also been shown to have potential therapeutic effects for dopamine-related disorders, but further research is needed to fully understand its effects on the brain and body.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(4-methoxyphenyl)propanoyl]-4-(2-methylpyridin-4-yl)-1,4-diazepane in lab experiments is its potential therapeutic effects for dopamine-related disorders. The compound may also be useful in drug abuse research, as it has been shown to have reinforcing effects similar to other drugs of abuse. However, one limitation of using this compound is its potential for abuse and addiction, which may make it difficult to use in certain lab settings.

Future Directions

There are several future directions for research on 1-[3-(4-methoxyphenyl)propanoyl]-4-(2-methylpyridin-4-yl)-1,4-diazepane. One area of research could focus on the potential therapeutic effects of the compound for dopamine-related disorders. Another area of research could focus on the potential for abuse and addiction and ways to mitigate these effects. Additionally, further research could be done to fully understand the mechanism of action and biochemical and physiological effects of the compound. Finally, research could be done to explore other potential applications for the compound in scientific research.

Synthesis Methods

The synthesis of 1-[3-(4-methoxyphenyl)propanoyl]-4-(2-methylpyridin-4-yl)-1,4-diazepane involves the reaction of 4-methoxyphenylacetone with 2-methyl-4-pyridinecarboxaldehyde and ammonium acetate. The reaction is carried out in the presence of acetic acid and methanol. The resulting product is purified using column chromatography and characterized using spectroscopic techniques.

Scientific Research Applications

1-[3-(4-methoxyphenyl)propanoyl]-4-(2-methylpyridin-4-yl)-1,4-diazepane has been studied for its potential use in scientific research. It has been shown to have affinity for the dopamine transporter and can act as a dopamine reuptake inhibitor. This property makes it a potential candidate for the treatment of Parkinson's disease and other dopamine-related disorders. The compound has also been studied for its potential use in drug abuse research, as it has been shown to have reinforcing effects similar to other drugs of abuse.